Cas no 14547-80-9 (Benzamide,4-methyl-N-2-pyridinyl-)
14547-80-9 structure
Product Name:Benzamide,4-methyl-N-2-pyridinyl-
CAS No:14547-80-9
MF:C13H12N2O
MW:212.247182846069
CID:151966
PubChem ID:327120
Update Time:2025-04-19
Benzamide,4-methyl-N-2-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-methyl-N-2-pyridinyl-
- 4-methyl-N-pyridin-2-ylbenzamide
- 2-p-Toluamidopyridin
- 4-methyl-2'-azabenzanilide
- 4-methyl-N-(pyridin-2-yl)benzamide
- 4-methyl-N-pyridin-2-yl-benzamide
- AC1L6ZTG
- AC1Q2JUZ
- CBMicro_024010
- MixCom6_001034
- N-(2-pyridyl)-4-methylbenzamide
- NSC300836
- ST019609
- STK093039
- SureCN3689257
- TimTec1_001593
- AB00088704-01
- NCGC00174267-01
- CCG-11200
- Oprea1_710205
- AKOS001312632
- HMS1538I09
- Z85525345
- NSC-300836
- 4-methyl-N-(2-pyridinyl)benzamide
- Oprea1_500066
- BRD-K20510412-001-01-9
- SCHEMBL3689257
- Oprea1_869402
- 14547-80-9
- BIM-0024086.P001
- AKOS003627720
- DTXSID10316205
- AK-968/04422060
-
- Inchi: 1S/C13H12N2O/c1-10-5-7-11(8-6-10)13(16)15-12-4-2-3-9-14-12/h2-9H,1H3,(H,14,15,16)
- InChI Key: BSVQSENXORJKSQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)NC1C=CC=CN=1
Computed Properties
- Exact Mass: 212.09506
- Monoisotopic Mass: 212.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.193
- Boiling Point: 295.5°C at 760 mmHg
- Flash Point: 132.5°C
- Refractive Index: 1.636
- PSA: 41.99
- LogP: 2.71530
Benzamide,4-methyl-N-2-pyridinyl- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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